(R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(thiophen-2-yl)butanoic acid

• IUPAC Name: (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-thiophen-2-ylbutanoic acid
• InChI: InChI=1S/C23H21NO4S/c25-22(26)13-15(12-16-6-5-11-29-16)24-23(27)28-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-11,15,21H,12-14H2,(H,24,27)(H,25,26)/t15-/m0/s1
• InChI Key: BESSJJJDKGERSD-HNNXBMFYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=CS4)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=CS4)CC(=O)O
• Molecular Formula: C23H21NO4S
• Molecular Weight: 407.5 g/mol

Description

(R)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(thiophen-2-yl)butanoic acid, more commonly known as Fluorenylthiophenbutanoic acid (FTA), is a small molecule that has recently become of interest to scientists due to its potential to have a variety of applications in scientific research. FTA has been studied for its ability to act as a specific inhibitor of the enzyme diacylglycerol acyltransferase, which is involved in the synthesis of triglycerides, as well as its ability to modulate the activity of the enzyme protein kinase C (PKC). In addition, FTA has been studied for its potential use in the modulation of cell signaling pathways, as well as its potential to be used as a therapeutic agent for various diseases. In

Scientific Research Applications

Bioconjugation

Fmoc-®-3-Amino-4-(2-thienyl)-butyric acid: can be used in bioconjugation techniques to attach biomolecules to various surfaces or to each other. This is particularly useful in the development of biosensors, drug delivery systems, and diagnostic tools.

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